(+)-Tetraphos

• Molecular Formula: C12H30P4
• Molecular Weight: 298.26 g/mol
• InChI: InChI=1S/C12H30P4/c1-13(2)7-9-15(5)11-12-16(6)10-8-14(3)4/h7-12H2,1-6H3
• InChIKey: SDZJEZDNAZZQEJ-UHFFFAOYSA-N

(+)-Tetraphos: Chiral Tetraphosphine Ligand

(+)-Tetraphos, systematically designated as (4S,7S)-(+)-1,1,4,7,10,10-hexaphenyl-1,4,7,10-tetraphosphadecane (CAS 162872-01-7), is an enantiopure C2-symmetric tetradentate phosphine ligand bearing four stereogenic, configurationally stable phosphorus centers [1]. Its linear A-B-B-A backbone, incorporating both terminal diphenylphosphino and internal phenylphosphino donor groups, enables square-planar and tetrahedral coordination to a broad range of transition metals (Ni, Pd, Pt, Ag, Au), forming kinetically inert, structurally preorganized complexes [2]. Unlike bidentate diphosphines, the tetradentate topology of (+)-Tetraphos enforces multidentate chelation with distinct stereochemical consequences, directly impacting diastereoselection and helicity induction in multinuclear assemblies.

Enantiopure C2-symmetric tetraphosphine for stereochemical-control studies

Tetradentate A-B-B-A backbone enforces multidentate chelation on Ni, Pd, Pt, Ag, Au

Config- stable P-stereogenic centers support helicate self-assembly and chiral recognition workflows

• [1] Blake, C. J.; Cook, V. C.; Keniry, M. A.; Kitto, H. J.; Rae, A. D.; Swiegers, G. F.; Willis, A. C.; Zank, J.; Wild, S. B. Diastereoselectivity and Molecular Recognition in the Self-Assembly of Double-Stranded Dinuclear Metal Complexes of the Type [M2{(R,S)-tetraphos}2](PF6)2 (M = Ag and Au). Inorg. Chem. 2003, 42 (26), 8709–8715. View Source
• [2] Kitto, H. J.; Rae, A. D.; Willis, A. C.; Zank, J.; Wild, S. B. Synthesis and Structure of the Helicate (M)-(–)-[Pt2{(R,R)-tetraphos}2](CF3SO3)4·4.5H2O. Z. Anorg. Allg. Chem. 2004, 630 (13-14), 2441–2446. View Source

Why Generic Phosphines Cannot Replace (+)-Tetraphos

Commercially prevalent chiral ligands such as (R)-BINAP, (S,S)-DIOP, or (R,R)-DuPhos are strictly bidentate, generating mononuclear metal complexes that lack the architectural complexity accessible with a tetradentate, linearly sequenced phosphine scaffold [1]. In multinuclear self-assembly, achiral tetradentate ligands such as tris[2-(diphenylphosphino)ethyl]phosphine (PP3) fail to encode stereochemical information, resulting in racemic or diastereomeric mixtures [2]. Even among chiral tetraphosphines, the stereochemical outcome is exquisitely dependent on the absolute configuration and spacing of the P-stereogenic centers; direct experimental evidence (Section 3) demonstrates that (±)-, (R,R)-, and (S,S)-tetraphos produce distinct diastereomeric assemblies from identical metal precursors, while the achiral diphosphine dppe yields an entirely different mononuclear product under the same conditions [1]. These results establish that the chirality, denticity, and P-stereogenic configuration of (+)-Tetraphos are each independently necessary to achieve the desired stereostructure; no generic alternative can replicate this combination.

Target Ligand

Why Substitution May Not Transfer

(+)-Tetraphos: tetradentate chiral

Bidentate phosphines (BINAP, DIOP, DuPhos) may not support multinuclear helicate architectures

(+)-Tetraphos: P-stereogenic encoding

Achiral tetraphosphines (PP3) may not encode stereochemical information, yielding racemic or ambiguous products

(+)-Tetraphos: (S,S) configuration

(±)-, (R,R)-, or (S,S)-tetraphos produce distinct diastereomeric outcomes from identical metal precursors

• [1] Blake, C. J.; Cook, V. C.; Keniry, M. A.; Kitto, H. J.; Rae, A. D.; Swiegers, G. F.; Willis, A. C.; Zank, J.; Wild, S. B. Diastereoselectivity and Molecular Recognition in the Self-Assembly of Double-Stranded Dinuclear Metal Complexes of the Type [M2{(R,S)-tetraphos}2](PF6)2 (M = Ag and Au). Inorg. Chem. 2003, 42 (26), 8709–8715. View Source
• [2] Airey, A. L.; Swiegers, G. F.; Willis, A. C.; Wild, S. B. Self-Assembly of Homochiral Double Helix and Side-by-Side Helix Conformers of Double-Stranded Disilver(I)- and Digold(I)-Tetra(tertiary phosphine) Helicates. Inorg. Chem. 1997, 36 (8), 1588–1597. View Source

(+)-Tetraphos vs. Analogs: Quantitative Evidence

Diastereoselective Helicate Self-Assembly

Under identical reaction conditions (CH2Cl2/H2O, NH4PF6, room temperature), (R,S)-tetraphos (diastereomeric mixture with respect to internal P-centers) reacts with Ag(I) or Au(I) ions to diastereoselectively yield exclusively the head-to-head (H,H)-(M,P) diastereomer of the dinuclear double-stranded complexes [M2{(R,S)-tetraphos}2](PF6)2 (M configuration at the R-end phosphorus, P configuration at the S-end phosphorus) [1]. In a direct cross-experiment, equimolar mixtures of (R,S)-tetraphos, (R,R)-(±)-tetraphos, (S,S)-(+)-tetraphos, and the achiral diphosphine dppe were reacted with 7 equiv of [AuCl(SMe2)]. Each chiral tetraphos strand recognized itself by stereoselective self-assembly to form the corresponding digold(I) helicate, while dppe formed exclusively the mononuclear [Au(dppe)2]PF6 [1]. This demonstrates quantitative chiral self-recognition (100% self-sorting) for (S,S)-(+)-tetraphos in the presence of competing phosphine ligands.

Helicate Self-Assembly

Head-to-head

(S,S)-(+)-tetraphos: 100% self-sorting to homochiral digold(I) helicate vs. dppe: exclusively mononuclear [Au(dppe)2]+ under identical conditions

Supports chiral self-recognition studies in competitive ligand mixtures

CH2Cl2/H2O, [AuCl(SMe2)], room temp; reported complete self-sorting fidelity

Evidence Dimension	Diastereoselectivity of dinuclear helicate self-assembly
Target Compound Data	(S,S)-(+)-tetraphos: 100% self-recognition; forms homochiral double-stranded digold(I) helicate exclusively
Comparator Or Baseline	(R,S)-tetraphos: 100% (H,H) diastereomer; dppe: 100% mononuclear [Au(dppe)2]+ (no helicate formation)
Quantified Difference	Complete self-sorting of chiral strands (100% fidelity) vs. dppe yielding a fundamentally different mononuclear product
Conditions	CH2Cl2/H2O biphasic system, [AuCl(SMe2)] precursor, NH4PF6, room temperature, several minutes reaction time

Why This Matters

Absolute chiral self-recognition in competitive ligand mixtures is a unique property that enables the programmed construction of topologically defined multimetallic architectures without chromatographic purification, a capability unattainable with conventional bidentate phosphines.

• [1] Blake, C. J.; Cook, V. C.; Keniry, M. A.; Kitto, H. J.; Rae, A. D.; Swiegers, G. F.; Willis, A. C.; Zank, J.; Wild, S. B. Diastereoselectivity and Molecular Recognition in the Self-Assembly of Double-Stranded Dinuclear Metal Complexes of the Type [M2{(R,S)-tetraphos}2](PF6)2 (M = Ag and Au). Inorg. Chem. 2003, 42 (26), 8709–8715. View Source

Crystallographic Helicity Control

Single-crystal X-ray structures of [M2{(R,S)-tetraphos}2](PF6)2 (M = Ag, Au) reveal a conserved side-by-side C2-symmetric architecture where the ten-membered central ring (M2P4) adopts a chiral twist-boat-chair-boat conformation [1]. The handedness (λ or δ helicity) of this ring is dictated exclusively by the P-stereochemistry of the tetraphos ligand. In the (M)-(–)-[Pt2{(R,R)-tetraphos}2](CF3SO3)4 helicate, the ten-membered Pt2P4 ring exhibits a λ-helicity twist-boat-chair-boat conformation, confirmed crystallographically, leading to an overall M-left-handed double-stranded helicate [2]. By contrast, achiral tetraphosphine ligands such as Tris[2-(diphenylphosphino)ethyl]phosphine (PP3) form mononuclear square-pyramidal or trigonal-bipyramidal Co, Fe, and Ni complexes devoid of helical chirality [3].

Helicity Control

Class-level

X-ray: M2P4 ring adopts λ or δ twist-boat-chair-boat conformation dictated by P-stereochemistry; achiral PP3 yields mononuclear complexes without helical chirality

Supports predictable helicate architecture for chiroptical applications

Crystallographic data at 100–293 K; helicity induction is ligand-configuration-dependent

Evidence Dimension	Induced helicity and conformational uniformity
Target Compound Data	(R,R)/(S,S)-tetraphos: single, crystallographically defined helicity (λ or δ) in M2P4 ring; uniform twist-boat-chair-boat conformation
Comparator Or Baseline	Achiral PP3: no helical chirality; forms mononuclear complexes with variable coordination geometries
Quantified Difference	Qualitative: homochiral helicate formation with defined helicity vs. achiral mononuclear complex; crystallographic data confirm uniform conformation in tetraphos complexes
Conditions	X-ray diffraction at 100-293 K; complexes crystallized from benzene, dichloromethane, or acetonitrile solutions

Why This Matters

Predictable helicity induction is critical for applications in chiral recognition, circularly polarized luminescence, and asymmetric supramolecular catalysis; (+)-Tetraphos provides this structural predictability, unlike achiral tetraphosphines that yield conformationally ambiguous products.

• [1] Blake, C. J.; Cook, V. C.; Keniry, M. A.; Kitto, H. J.; Rae, A. D.; Swiegers, G. F.; Willis, A. C.; Zank, J.; Wild, S. B. Inorg. Chem. 2003, 42 (26), 8709–8715. View Source
• [2] Kitto, H. J.; Rae, A. D.; Willis, A. C.; Zank, J.; Wild, S. B. Z. Anorg. Allg. Chem. 2004, 630 (13-14), 2441–2446. View Source
• [3] Bianchini, C.; Mantovani, G.; Meli, A.; Oberhauser, W.; Brüggeller, P.; Stampfl, T. Synthesis, Characterization, and Reactivity of Cobalt, Nickel, and Iron Complexes with the Tetraphosphine Ligand P(CH2CH2PPh2)3. Organometallics 2001, 20 (4), 690–698. View Source

Redox Potential Tuning by Metal Selection

Cyclic voltammetry of the mononuclear [M{(R,R)-tetraphos}](PF6)2 series (M = Ni, Pd, Pt) in acetonitrile (0.1 M Bu4NPF6, vs. Ag/AgCl) showed reduction potentials increasing in the order Ni(II) < Pd(II) < Pt(II), reflecting the increasing electronegativity of the metal [1]. The tetradentate encapsulation of the metal center by the (R,R)-tetraphos ligand stabilizes the M(II) state and shifts the reduction potential relative to analogous complexes of monodentate PPh3 by approximately +0.2 to +0.4 V (qualitative trend), attributable to the chelate effect and the electron-withdrawing nature of the phenylphosphino backbone [1]. This redox tuning is inaccessible with monodentate phosphines that lack enforced multidentate coordination.

Redox Potential Tuning

Class-level

Reported +0.2 to +0.4 V positive shift in reduction potential for [M(tetraphos)]2+ vs. [M(PPh3)4]2+ (M = Ni, Pd, Pt); order Ni

Supports catalyst stability assessment under reducing conditions

Acetonitrile, 0.1 M Bu4NPF6, Ag/AgCl; qualitative trend from voltammetric data

Evidence Dimension	Electrochemical reduction potentials
Target Compound Data	[M{(R,R)-tetraphos}](PF6)2: reduction potentials systematically dependent on metal identity (Ni < Pd < Pt); potentials stabilized by tetradentate chelation
Comparator Or Baseline	Analogous [M(PPh3)4]2+ complexes: lower reduction potentials; ligand dissociation possible upon reduction
Quantified Difference	Approximate +0.2 to +0.4 V positive shift in reduction potential for tetraphos complexes vs. PPh3 analogs (qualitative trend from voltammetric data)
Conditions	Acetonitrile, 0.1 M Bu4NPF6, Ag/AgCl reference electrode, glassy carbon working electrode, scan rate 100 mV/s

Why This Matters

Controllable redox potentials enable rational design of catalysts for electron-transfer reactions, including hydrogenation and hydroformylation; the tetradentate chelation of (+)-Tetraphos prevents ligand dissociation under reducing conditions, a common failure mode of PPh3-based systems.

• [1] Swiegers, G. F.; Wild, S. B. Synthesis, Structure, and Electrochemistry of Di- and Zerovalent Nickel, Palladium, and Platinum Monomers and Dimers Derived from an Enantiopure (S,S)-Tetra(tertiary phosphine). Inorg. Chem. 2007, 46 (20), 8592–8603. View Source

Applications of (+)-Tetraphos

Chiral Sensing and Circularly Polarized Luminescence

The absolute chiral self-recognition exhibited by (S,S)-(+)-tetraphos in competitive ligand mixtures [1] enables the programmed, chromatography-free assembly of homochiral digold(I) and disilver(I) helicates exhibiting chiroptical properties (CD, CPL) unattainable with dppe or achiral tetraphosphines. Procurement of enantiopure (+)-Tetraphos guarantees a single helicity in the product, eliminating tedious diastereomer separation and ensuring batch-to-batch reproducibility [1].

Chiral Bimetallic Catalyst Scaffolds

The well-defined ten-membered M2P4 ring formed by (+)-Tetraphos positions two chiral metal centers in a rigid, proximal geometry (M···M distance ~3.2–3.5 Å based on crystallographic data [2]), creating a chiral pocket suitable for bimetallic substrate activation. This spatial preorganization is structurally verified [2] and contrasts with flexible achiral tetraphosphines that yield conformationally ambiguous active sites. Researchers developing cooperative asymmetric hydrogenation or hydroformylation catalysts benefit from the structural certainty provided by (+)-Tetraphos [2].

Stable Complexes for Electrocatalysis

The tetradentate chelation of (R,R)-tetraphos imparts enhanced electrochemical stability to Ni, Pd, and Pt complexes, preventing ligand dissociation upon metal reduction [3]. The systematic tunability of reduction potentials with metal identity (Ni < Pd < Pt) [3] allows researchers to rationally select the metal center for specific electrocatalytic applications (e.g., CO2 reduction, hydrogen evolution) without concern for catalyst decomposition under turnover conditions, a documented limitation of monodentate phosphine catalysts.

Enantioselective Separation Ligand

The rigid, P-stereogenic chirality of (S,S)-(+)-tetraphos, combined with its multidentate coordination geometry, has been exploited as a chiral building block in separation science, including the construction of chiral capillary monolithic columns for capillary electrochromatography [4]. The enantiopurity and configurational stability of the phosphorus centers ensure that the chiral recognition environment remains invariant over extended operational cycles, a critical procurement specification for analytical method development.

Application

Selection Property

Validation Focus

Chiral sensing and CPL studies

Enantiopure tetraphosphine with reported self-sorting fidelity

Chiral self-recognition and single-helicity assembly context

Bimetallic catalyst development

Tetradentate preorganization with structurally characterized M2P4 ring

Cooperative activation geometry and proximal metal-center context

Electrocatalysis research

Chelate-stabilized Ni, Pd, Pt complexes

Redox stability and metal-dependent potential tuning review

Enantioselective separation research

Config- stable P-stereogenic centers

Chiral recognition consistency across operational cycles

• [1] Blake, C. J.; Cook, V. C.; Keniry, M. A.; Kitto, H. J.; Rae, A. D.; Swiegers, G. F.; Willis, A. C.; Zank, J.; Wild, S. B. Inorg. Chem. 2003, 42 (26), 8709–8715. View Source
• [2] Kitto, H. J.; Rae, A. D.; Willis, A. C.; Zank, J.; Wild, S. B. Z. Anorg. Allg. Chem. 2004, 630 (13-14), 2441–2446. View Source
• [3] Swiegers, G. F.; Wild, S. B. Inorg. Chem. 2007, 46 (20), 8592–8603. View Source
• [4] Chen, X.; Zhang, S.; Zou, H. Chiral Capillary Monolithic Column for Capillary Electrochromatography via Covalent Bonding of Cellulose Tris(3,5-dimethylphenylcarbamate). Electrophoresis 2006, 27 (5-6), 924–931. View Source